2-chloro-5-(2-methyl-5,8-dioxo-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,3]diazepin-3-yl)-N-propylbenzenesulfonamide

• IUPAC Name: 2-[2-ethyl-6-[(4-methylphenyl)methyl]-5,7-dioxopyrazolo[4,3-d]pyrimidin-4-yl]-N-(3-ethylphenyl)acetamide
• InChI: InChI=1S/C25H27N5O3/c1-4-18-7-6-8-20(13-18)26-22(31)16-29-21-15-28(5-2)27-23(21)24(32)30(25(29)33)14-19-11-9-17(3)10-12-19/h6-13,15H,4-5,14,16H2,1-3H3,(H,26,31)
• InChI Key: OBVSPIIDCVHMJZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)CN2C3=CN(N=C3C(=O)N(C2=O)CC4=CC=C(C=C4)C)CC
• Molecular Formula: C25H27N5O3
• Molecular Weight: 445.5 g/mol

Description

The compound “2-chloro-5-(2-methyl-5,8-dioxo-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,3]diazepin-3-yl)-N-propylbenzenesulfonamide” is also known as Saflufenacil. It is an organic compound of the pyrimidinedione chemical class used as an herbicide.

Synthesis Analysis

The synthesis of Saflufenacil involves the reaction between a substituted aniline and an oxazinone. Specifically, 2-chloro-4-fluoro-5-aminobenzoic acid and 2-dimethylamino-4-(trifluoromethyl)-6H-1,3-oxazin-6-one are heated in acetic acid to form the ring systems of the herbicide in over 90% yield.

Molecular Structure Analysis

The empirical formula of Saflufenacil is C17H17ClF4N4O5S. It has a molecular weight of 500.85.

Physical And Chemical Properties Analysis

Saflufenacil has a density of 1.595 g/mL and a melting point of 189.9 °C. It is soluble in water at a concentration of 2100 mg/L at 20 °C.

Scientific Research Applications

Anti-Inflammatory Activity

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Anticancer Potential

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Neuroprotective Properties

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Antiviral Activity

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Cardiovascular Effects

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Metabolic Disorders

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Safety And Hazards

Saflufenacil is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It is labeled with the signal word “Warning” and hazard statement H410. Precautionary statements include P273, P391, and P501.